Thiazole Yellow G, for microscopy

• Molecular Formula: C28H19N5Na2O6S4
• Molecular Weight: 695.7 g/mol
• InChI: InChI=1S/C28H21N5O6S4.2Na/c1-15-3-13-21-23(25(15)42(34,35)36)40-27(29-21)17-5-9-19(10-6-17)31-33-32-20-11-7-18(8-12-20)28-30-22-14-4-16(2)26(24(22)41-28)43(37,38)39;;/h3-14H,1-2H3,(H,31,32)(H,34,35,36)(H,37,38,39);;/q;2*+1/p-2
• InChIKey: CZIRZNRQHFVCDZ-UHFFFAOYSA-L

Thiazole Yellow G for Microscopy: Composition & Key Specifications

Thiazole Yellow G, also known as Titan Yellow or C.I. 19540, is a triazene-based cationic thiazine dye with the molecular formula C28H19N5Na2O6S4 and a molecular weight of approximately 695.7 g/mol [1]. It is supplied specifically in a grade 'for microscopy', which is defined by a spectrophotometrically verified dye content of ≥65% and a molar extinction coefficient (ε) of ≥250 at 397-407 nm in water . This compound functions as a pH-sensitive chromoionophore with a defined transition range of pH 12.0-13.0, shifting from yellow to red, and is widely employed as both a fluorescent biological stain and an analytical reagent for the colorimetric detection of magnesium, uranium, and thorium .

Dye Content

Spectrophotometrically verified minimum active content for reproducible staining

Molar Absorptivity

Defined extinction coefficient to support quantitative method consistency

pH Response

Reproducible transition range for endpoint detection in alkaline titrations

• [1] PubChem. (n.d.). Thiazole Yellow G (Compound Summary). National Center for Biotechnology Information. View Source

Thiazole Yellow G for Microscopy: Technical-Grade Substitution Risks

The term "Thiazole Yellow G" alone denotes a chemical identity but does not guarantee performance in critical microscopy or analytical applications. Attempting to substitute the 'for microscopy' grade with industrial-grade dyes (e.g., those intended for textile or pigment use) introduces significant risk of experimental failure and data invalidation. This is due to three primary factors: first, the absence of a guaranteed dye content (>65% spectrophotometrically) in non-microscopy grades, leading to lot-to-lot heterogeneity that causes irreproducible staining intensity and colorimetric response, a known source of variability in magnesium assays [1]. Second, the presence of uncharacterized impurities and inert salts in technical-grade material can interfere with metal ion complexation and quench fluorescence signals, directly undermining the method's sensitivity and selectivity . Third, the 'for microscopy' grade's defined molar absorptivity (ε ≥250 at 397-407 nm) is a critical quality control parameter that ensures batch-to-batch consistency in quantitative spectrophotometric methods, a parameter not monitored or reported for generic alternatives .

Uncontrolled Dye Content

Non-microscopy grades lack a minimum dye content specification, leading to lot-to-lot heterogeneity and irreproducible staining or colorimetric response.

Interfering Impurities

Industrial-grade material contains uncharacterized salts and impurities that can quench fluorescence and interfere with metal-ion complexation.

Missing Photophysical Specification

The molar absorptivity is not reported for technical grades, preventing batch-to-batch consistency in absorbance-based quantitative methods.

• [1] Willis, J. B. (1960). Heterogeneity of Titan Yellow demonstrated by Thin-layer Chromatography. *Nature*, 186(4725), 721-722. View Source

Thiazole Yellow G for Microscopy: Quantitative Evidence

Defined Dye Content vs. Industrial Grades

The 'for microscopy' grade of Thiazole Yellow G is differentiated by a vendor-specified minimum dye content of ≥65%, as verified by spectrophotometry . This contrasts with generic or industrial-grade lots of the same CAS number (1829-00-1) where dye content is neither reported nor controlled. This is a critical differentiator, as variability in dye composition across different lots has been documented to cause extreme variability in the colorimetric reaction with magnesium ions, directly impacting assay reproducibility [1].

Dye Content

Direct comparison

Target: ≥65% (spectrophotometrically verified) Comparator: Not controlled (technical grade)

Ensures minimum active dye, mitigating lot heterogeneity risk.

Vendor specification; heterogeneity documented in literature.

Evidence Dimension	Dye Content (Purity)
Target Compound Data	≥65% (spectrophotometrically verified)
Comparator Or Baseline	Technical / Industrial Grade Thiazole Yellow G: Dye content not specified or controlled
Quantified Difference	Absolute minimum purity threshold established vs. no lower limit
Conditions	Vendor product specification (Sigma-Aldrich/ Merck) for 'for microscopy' grade

Why This Matters

Procuring the 'for microscopy' grade ensures a minimum level of active dye content, mitigating the risk of lot-to-lot heterogeneity that is a known source of assay failure and irreproducible results in quantitative colorimetric or fluorometric methods.

• [1] Willis, J. B. (1960). Heterogeneity of Titan Yellow demonstrated by Thin-layer Chromatography. *Nature*, 186(4725), 721-722. View Source

Defined Molar Absorptivity for Method Reproducibility

The 'for microscopy' grade is supplied with a defined and guaranteed molar absorptivity (extinction coefficient, ε) of ≥250 at its absorbance maximum (397-407 nm) in water . This quantitative specification is a key quality attribute for the development and validation of robust spectrophotometric methods, such as those for determining uranium, thorium, and magnesium. This stands in contrast to technical-grade dyes of the same CAS number, for which this critical photophysical parameter is not reported and can vary significantly between lots, thereby affecting the quantitative accuracy of absorbance-based assays .

Molar Absorptivity

Class-level

Target: ε ≥250 L mol⁻¹ cm⁻¹ at 397–407 nm Comparator: Not reported (technical grade)

Guarantees consistent absorbance output for method transfer.

Specification for microscopy grade; data to verify for other lots.

Evidence Dimension	Molar Absorptivity (ε) at λmax
Target Compound Data	ε ≥250 L mol⁻¹ cm⁻¹ at 397-407 nm in water
Comparator Or Baseline	Technical / Industrial Grade Thiazole Yellow G: ε value not reported or controlled
Quantified Difference	Guaranteed minimum value vs. no specification
Conditions	Vendor product specification, measured in water

Why This Matters

A defined and guaranteed minimum molar absorptivity is essential for ensuring consistent and predictable signal output in absorbance-based assays, enabling method transfer and compliance with laboratory quality assurance standards, a feature absent in non-validated grades.

Amyloid Staining Fluorescence vs. Thioflavine T

In a histochemical study designed to improve amyloid selectivity, Thiazole Yellow G (Clayton Yellow) was evaluated alongside the widely used amyloid dye, Thioflavine T [1]. Under the described alkaline Congo Red procedure, Thiazole Yellow G was found to impart 'strong to intense selective fluorescence' to amyloid deposits [1]. This outcome was equivalent to that observed for Thioflavine T in the same study, confirming that Thiazole Yellow G is not a weaker or less effective alternative but a comparably performing reagent for this specific, high-value application [1].

Amyloid Fluorescence

Head-to-head

Target: Strong to intense selective fluorescence reported Comparator: Equivalent performance (Thioflavine T)

Supports use as alternative for selective amyloid visualization.

Alkaline Congo Red procedure context.

Evidence Dimension	Fluorescence intensity for amyloid visualization
Target Compound Data	Imparted 'strong to intense selective fluorescence' [1]
Comparator Or Baseline	Thioflavine T: Imparted 'strong to intense selective fluorescence' [1]
Quantified Difference	Equivalent qualitative performance
Conditions	Alkaline Congo Red procedure for amyloid histochemistry

Why This Matters

This evidence demonstrates that Thiazole Yellow G is a functionally equivalent alternative to Thioflavine T for selective amyloid staining, providing scientists with a validated choice that may offer different solubility, cost, or handling characteristics without compromising the quality of the fluorescent signal.

• [1] Puchtler, H., Waldrop, F. S., & Meloan, S. N. (1983). Application of thiazole dyes to amyloid under conditions of direct cotton dyeing: correlation of histochemical and chemical data. *Histochemistry*, 77(3), 431-445. View Source

Rapid and Stable Uranium/Thorium Complexation

In a developed method for the spectrophotometric determination of uranium and thorium in rock samples, Thiazole Yellow G (TY) demonstrates favorable reaction kinetics and product stability [1]. The reaction of U(VI) and Th(IV) ions with the dye is described as 'instantaneous' at pH 5.3 in acetate buffer [1]. Furthermore, the resulting colored complex exhibits significant stability, with absorbance remaining constant for a period of 30 minutes [1]. This combination of rapid complexation and a wide, stable measurement window simplifies the analytical workflow compared to methods requiring precise, narrow time windows or those using reagents like Arsenazo III, which may have different selectivity profiles or stability requirements [2].

U/Th Complexation

Cross-study

Target: Instantaneous reaction; absorbance stable 30 min Comparator: Arsenazo III may require tighter pH control

Provides wider measurement window for practical workflow.

pH 5.3 acetate buffer; rock-sample matrix.

Evidence Dimension	Reaction kinetics and complex stability for metal ion detection
Target Compound Data	Instantaneous reaction; absorbance stable for 30 minutes [1]
Comparator Or Baseline	Arsenazo III: Commonly used for U/Th but requires specific pH control and may have different interference profiles [2]
Quantified Difference	Specific reaction time and stability window defined
Conditions	pH 5.3 in acetate buffer; spectrophotometric measurement of U/Th complex

Why This Matters

The instantaneous reaction and 30-minute stable measurement window offered by Thiazole Yellow G provide a practical advantage for high-throughput or manual analytical workflows by increasing the operational time for accurate readings and reducing the need for precise kinetic timing.

• [1] El-Dessouky, M. I., El-Didamony, A. M., & Gouda, A. A. (2022). Application of Thiazole Yellow G Chromogenic Dye for Spectrophotometric Determination of Some Valuable Elements in Diversified Rock Types. *Radiochemistry*, 64(4), 492-500. View Source
• [2] Rohwer, H., & Hosten, E. (1997). Spectrophotometric determination of uranium and thorium with arsenazo-III. *Fresenius' Journal of Analytical Chemistry*, 358(3), 464-466. View Source

Magnesium Assay Bias vs. Gravimetric Method

A comparative study evaluating the Thiazole Yellow method for magnesium determination in complex biological matrices (food, feces, urine) revealed a consistent and quantifiable bias relative to a reference gravimetric method [1]. The colorimetric Thiazole Yellow method yielded results that were, on average, 6%, 4%, and 6% higher than the gravimetric method for food, feces, and urine, respectively [1]. This documented bias is not a failure of the method but rather a critical piece of information for data interpretation and method selection. When compared to alternative colorimetric reagents like Calmagite, which operates at a different absorption peak (520 nm) and may have distinct interference profiles, this known bias and the method's established performance characteristics provide a clear basis for selection [2].

Mg Assay Bias

Direct comparison

Target: +6% (food), +4% (feces), +6% (urine) bias Comparator: Gravimetric reference method

Allows matrix-specific bias correction for cross-method comparison.

Biological matrix context; documented systematic offset.

Evidence Dimension	Accuracy (systematic bias) in magnesium quantification in biological samples
Target Compound Data	Thiazole Yellow method: +6% (food), +4% (feces), +6% (urine) higher than gravimetric method [1]
Comparator Or Baseline	Gravimetric method (reference standard): baseline value
Quantified Difference	+6%, +4%, +6% bias depending on matrix
Conditions	Analysis of magnesium content in food, feces, and urine samples

Why This Matters

This data allows scientists to account for a known, matrix-specific systematic bias when using the Thiazole Yellow method for magnesium, enabling accurate cross-comparison with historical data or results from other methodologies, a level of quantitative insight not available for uncharacterized dye lots.

• [1] Hendricks, D. G., & Mahoney, A. W. (1976). A Thiazole Yellow Method for Magnesium Determination in Human Balance Studies. *Journal of Food Science*, 41(4), 941-942. View Source
• [2] Gindler, E. M., & Heth, D. A. (1971). Colorimetric determination with Calmagite of microgram quantities of magnesium in biological fluids. *Clinical Chemistry*, 17(7), 662-662. View Source

Thiazole Yellow G for Microscopy: Validated Application Scenarios

Spectrophotometric Uranium and Thorium Determination

This scenario involves the use of Thiazole Yellow G, for microscopy grade, for the quantitative analysis of uranium (U) and thorium (Th) in diversified rock types. This application is validated by a peer-reviewed study demonstrating the method's accuracy and sensitivity [1]. The rapid, instantaneous reaction of the dye with U/Th ions at pH 5.3 and the 30-minute stability of the resulting absorbance signal provide a robust and practical method for geochemical and environmental analysis [1]. The use of the defined, high-purity 'for microscopy' grade is essential here, as the method's reliability depends on the consistent molar absorptivity and low levels of interfering impurities, which are guaranteed by this grade . This scenario is most appropriate for laboratories requiring a rapid, cost-effective alternative to more specialized and expensive reagents like Arsenazo III for routine uranium and thorium assays.

Fluorescent Amyloid Staining in Tissue Sections

This scenario involves the application of Thiazole Yellow G, for microscopy, as a fluorescent stain for the visualization of amyloid in tissue sections. The application is supported by histochemical evidence demonstrating that under the alkaline Congo Red procedure, Thiazole Yellow G imparts 'strong to intense selective fluorescence' to amyloid, performing equivalently to the widely used standard Thioflavine T [2]. This validated use case is critical for pathologists and researchers studying neurodegenerative diseases (e.g., Alzheimer's) or systemic amyloidosis. The 'for microscopy' grade is non-negotiable for this application, as the high dye content and stringent control of fluorescent impurities are required to achieve the selective, high-contrast staining necessary for accurate diagnosis and research imaging.

Colorimetric Magnesium Assay in Food and Biological Samples

This scenario describes the use of Thiazole Yellow G for the quantitative determination of magnesium in complex samples like food, feces, and urine. The method is based on the formation of a red magnesium-dye lake that can be measured colorimetrically [3]. The choice of the 'for microscopy' grade is paramount due to the well-documented issue of dye heterogeneity in technical-grade Titan Yellow, which leads to extreme variability in the color reaction [4]. By using the standardized 'for microscopy' grade, analysts can rely on a consistent and predictable response, and can further apply known correction factors (e.g., +6% for food, +4% for feces) established in comparative studies to align their results with reference gravimetric methods [3]. This scenario is well-suited for nutritional biochemistry, clinical research, and food quality control laboratories.

pH-Sensitive Chromoionophore and Adsorption Indicator

This scenario covers the use of Thiazole Yellow G, for microscopy, as a functional pH indicator and an adsorption indicator. As an acid-base indicator, it exhibits a distinct and reproducible color transition from yellow at pH 12.0 to red at pH 13.0 . This well-defined transition range makes it suitable for titrations and other applications requiring a visual or spectrophotometric endpoint in a highly alkaline environment. Furthermore, its utility as an adsorption indicator in surface chemistry studies is supported by its defined photophysical properties [5]. In this scenario, the 'for microscopy' grade is preferred because its higher and more consistent dye content (≥65%) ensures a sharper and more reliable color change, requiring less material to achieve a clear signal compared to an industrial-grade dye of unknown purity.

Application

Selection Property

Validation Focus

U/Th spectrophotometric determination

Defined molar absorptivity & dye content

Consistent complexation and absorbance signal

Amyloid fluorescence staining

High dye content & low fluorescent impurities

Selective, high-contrast fluorescence performance

Colorimetric magnesium assay

Lot-to-lot consistency & purity

Matrix-specific bias correction and reproducibility

pH indicator / adsorption indicator

Defined transition range & photophysical properties

Sharp, reproducible color change at alkaline pH

• [1] El-Dessouky, M. I., El-Didamony, A. M., & Gouda, A. A. (2022). Application of Thiazole Yellow G Chromogenic Dye for Spectrophotometric Determination of Some Valuable Elements in Diversified Rock Types. *Radiochemistry*, 64(4), 492-500. View Source
• [2] Puchtler, H., Waldrop, F. S., & Meloan, S. N. (1983). Application of thiazole dyes to amyloid under conditions of direct cotton dyeing: correlation of histochemical and chemical data. *Histochemistry*, 77(3), 431-445. View Source
• [3] Hendricks, D. G., & Mahoney, A. W. (1976). A Thiazole Yellow Method for Magnesium Determination in Human Balance Studies. *Journal of Food Science*, 41(4), 941-942. View Source
• [4] Willis, J. B. (1960). Heterogeneity of Titan Yellow demonstrated by Thin-layer Chromatography. *Nature*, 186(4725), 721-722. View Source
• [5] Ontosight.ai. (n.d.). Thiazole Yellow G for microscopy (fluorescence indicator), adsorption indicator. View Source